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Cat. No.: B16173207
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Introduction
Moxifloxacin is a fourth-generation fluoroquinolone antibiotic used to treat a variety of bacterial

infections. During the synthesis or storage of the drug substance, impurities can form, one of

which is N-nitroso moxifloxacin. This N-nitroso impurity is of particular concern due to the

potential carcinogenicity of nitrosamines. Regulatory bodies, such as the U.S. Food and Drug

Administration (FDA), have set strict limits on the presence of such impurities in pharmaceutical

products.[1][2] N-nitroso moxifloxacin is classified as a Class-4 Nitrosamine Drug Substance-

Related Impurity (NDSRI) with a maximum allowable daily intake of 1,500 ng.[1][2]

This application note provides a detailed protocol for the chromatographic separation and

quantification of moxifloxacin and its N-nitroso impurity in pharmaceutical formulations. The

described methods are essential for quality control, stability testing, and ensuring the safety

and efficacy of moxifloxacin-containing products.
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The following tables summarize the key parameters from validated analytical methods for the

separation of moxifloxacin and its N-nitroso impurity.

Table 1: LC-MS/MS Method Parameters for N-Nitroso Moxifloxacin Quantification[1]

Parameter Value

Instrumentation
Agilent 1290 Infinity II LC coupled to an Agilent

6495D triple quadrupole LC/MS/MS

Column Details not specified in the provided abstract

Mobile Phase Details not specified in the provided abstract

Flow Rate Details not specified in the provided abstract

Detection Multiple Reaction Monitoring (MRM)

Limit of Detection (LOD) 1 pg/mL

Limit of Quantification (LOQ) 2.5 pg/mL

Linearity Range 2.5 pg/mL to 10 ng/mL (R² > 0.991)

Recovery 86.33% in placebo

Reproducibility (%RSD) ~4.7% at LOQ for seven replicate injections

Table 2: HPLC Method Parameters for Moxifloxacin and Related Substances[3][4]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://lcms.labrulez.com/labrulez-bucket-strapi-h3hsga3/an_moxifloxacin_tablet_formulation_6495_qqq_lcms_ms_system_5994_7933en_agilent_deb0867489.pdf
https://pubmed.ncbi.nlm.nih.gov/34110029/
https://pubmed.ncbi.nlm.nih.gov/19464135/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16173207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Method 1[3] Method 2[4]

Instrumentation RP-HPLC with PDA detector RP-HPLC with UV detection

Column
Agilent C18 (150 x 4.6 mm, 5

µm)
Waters C18 XTerra

Mobile Phase

0.01 M Potassium dihydrogen

orthophosphate buffer and

Methanol (70:30)

Water with 2% (v/v)

Triethylamine : Acetonitrile

(90:10 v/v), pH adjusted to 6.0

with phosphoric acid

Flow Rate 1.0 mL/min 1.5 mL/min

Column Temperature 30°C 45°C

Detection Wavelength 230 nm 290 nm

Injection Volume 10 µL Not specified

Run Time 16 min Not specified

Linearity Range 0.25 to 1.5 µg/mL for impurities 0.2 - 2.0 µg/mL for impurities

LOD Not specified ~0.05 µg/mL for all analytes

LOQ Not specified ~0.20 µg/mL for all analytes

Experimental Protocols
Protocol 1: Highly Sensitive Quantification of N-Nitroso
Moxifloxacin in Tablets by LC-MS/MS
This protocol is based on a method developed for the trace-level quantification of N-nitroso

moxifloxacin in a 400 mg moxifloxacin tablet formulation.[1]

1. Materials and Reagents:

N-Nitroso Moxifloxacin analytical standard

Moxifloxacin tablets (400 mg) and placebo
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Methanol (MS grade)[1]

Water (MS grade)[1]

Ammonium formate (MS grade)[1]

Formic acid (MS grade)[1]

Ammonium fluoride (MS grade)[1]

Diluent (specific composition to be optimized, typically a mixture of organic solvent and

water)

2. Standard Solution Preparation:

Stock Solution (100 µg/mL): Accurately weigh and dissolve 5 mg of N-nitroso moxifloxacin

analytical standard in a 50 mL volumetric flask with diluent.

Working Standard Solution (1 ppm): Dilute 1 mL of the stock solution to 100 mL with diluent.

Calibration Standards: Prepare a series of calibration standards by serial dilution of the

working standard solution to cover the desired concentration range (e.g., 2.5 pg/mL to 10

ng/mL).[1]

3. Sample Preparation (from Tablets):

Weigh and transfer an amount of powdered moxifloxacin tablet equivalent to one tablet into a

15 mL centrifuge tube.

Add 10 mL of diluent.

Vortex for 1 minute.

Shake on a rotational shaker for 20 minutes.

Centrifuge at 9,000 rpm for 10 minutes.[1]

Transfer the supernatant to an HPLC vial for analysis.
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Prepare a placebo sample and a spiked placebo sample (at LOQ level) following the same

procedure.

4. Chromatographic and Mass Spectrometric Conditions:

LC System: Agilent 1290 Infinity II LC or equivalent.

MS System: Agilent 6495D triple quadrupole LC/MS/MS or equivalent.

Chromatographic Column: A suitable reversed-phase column that provides good separation

between moxifloxacin and N-nitroso moxifloxacin.

Mobile Phase, Gradient, and Flow Rate: To be optimized for optimal separation. A diverter

valve can be used to divert the high-concentration moxifloxacin peak to waste to avoid ion

source contamination.[1]

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product

ions for N-nitroso moxifloxacin should be determined.

5. Data Analysis:

Quantify the N-nitroso moxifloxacin in the sample by comparing its peak area to the

calibration curve generated from the standard solutions.

Ensure that the signal-to-noise ratio at the LOQ is adequate (e.g., >10:1). A signal-to-noise

ratio of 232:1 at the LOQ has been reported.[1]

Protocol 2: RP-HPLC Method for the Determination of
Moxifloxacin and Related Substances
This protocol provides a general framework for a stability-indicating RP-HPLC method.

1. Materials and Reagents:

Moxifloxacin reference standard and impurity standards.
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Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Potassium dihydrogen orthophosphate (AR grade)

Triethylamine (HPLC grade)

Phosphoric acid (AR grade)

Water (HPLC grade)

2. Solution Preparation:

Buffer Preparation (for Method 1): Prepare a 0.01 M solution of potassium dihydrogen

orthophosphate in water.

Mobile Phase Preparation (for Method 1): Mix the prepared buffer and methanol in a ratio of

70:30 (v/v). Filter and degas.[3]

Mobile Phase Preparation (for Method 2): Prepare a solution of water containing 2% (v/v)

triethylamine. Adjust the pH to 6.0 with phosphoric acid. Mix this aqueous phase with

acetonitrile in a ratio of 90:10 (v/v). Filter and degas.[4]

Standard and Sample Solutions: Prepare stock and working solutions of moxifloxacin and its

impurities in a suitable diluent (e.g., mobile phase or a mixture of water and organic solvent).

3. Chromatographic Conditions:

HPLC System: A standard HPLC system with a UV or PDA detector.

Column, Mobile Phase, Flow Rate, and Temperature: As specified in Table 2.

Detection Wavelength: 230 nm or 290 nm.[3][4]

Injection Volume: 10 µL.[3]

4. Method Validation:
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Validate the method according to ICH guidelines, including specificity, linearity, accuracy,

precision, robustness, and limits of detection and quantification.
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Caption: Experimental workflow for the chromatographic analysis of N-nitroso moxifloxacin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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